2-(2-hydroxy-2,2-diphenylethyl)-N-(propan-2-ylideneamino)benzamide

• CAS No.: 23966-61-2
• Molecular Formula: C24H24N2O2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: 2-(2-hydroxy-2,2-diphenylethyl)-N-(propan-2-ylideneamino)benzamide
• InChI: InChI=1S/C24H24N2O2/c1-18(2)25-26-23(27)22-16-10-9-11-19(22)17-24(28,20-12-5-3-6-13-20)21-14-7-4-8-15-21/h3-16,28H,17H2,1-2H3,(H,26,27)
• InChI Key: FDKOBNMRWFVCFK-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=CC=C1CC(C2=CC=CC=C2)(C3=CC=CC=C3)O)C

Description

The compound 2-(2-hydroxy-2,2-diphenylethyl)-N-(propan-2-ylideneamino)benzamide (hereafter referred to as Compound A) is a benzamide derivative characterized by a 2-hydroxy-2,2-diphenylethyl chain and a propan-2-ylideneamino substituent. Its structural complexity arises from the combination of a bulky diphenylethyl group and a Schiff base-like propan-2-ylideneamino moiety, which may confer unique physicochemical and biological properties.

Biological Activity

The compound 2-(2-hydroxy-2,2-diphenylethyl)-N-(propan-2-ylideneamino)benzamide is a member of the benzamide family, characterized by its unique structural features that may confer significant biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 2-(2-hydroxy-2,2-diphenylethyl)-N-(propan-2-ylideneamino)benzamide can be represented as follows:

• Molecular Formula : C₁₈H₁₈N₂O
• Molecular Weight : 290.35 g/mol

This compound exhibits a complex structure that includes a hydroxyl group, a diphenylethyl moiety, and an amine group that may interact with various biological targets.

Antitumor Activity

Recent studies have indicated that compounds with similar structural motifs to 2-(2-hydroxy-2,2-diphenylethyl)-N-(propan-2-ylideneamino)benzamide exhibit promising antitumor properties. For instance, derivatives of benzimidazole have shown significant cytotoxic effects against various cancer cell lines, including lung cancer cells (A549, HCC827, NCI-H358) with IC50 values ranging from 0.85 μM to 6.75 μM in 2D assays .

Table 1: Antitumor Activity of Related Compounds

Compound	Cell Line	IC50 (μM)
Compound A (similar structure)	A549	6.75
Compound B (related benzimidazole)	HCC827	5.13
Compound C (related benzimidazole)	NCI-H358	0.85

The proposed mechanism for the antitumor activity of these compounds involves DNA binding , where they preferentially interact with the minor groove of DNA. This interaction can inhibit essential DNA-dependent enzymes, leading to reduced cell proliferation and increased apoptosis in cancer cells .

Antimicrobial Activity

In addition to antitumor effects, compounds similar to 2-(2-hydroxy-2,2-diphenylethyl)-N-(propan-2-ylideneamino)benzamide have also demonstrated antimicrobial properties. The presence of specific functional groups such as nitro or halogen can enhance their antibacterial activity against various pathogens .

Study 1: Antitumor Efficacy in vitro

A study evaluated the efficacy of a compound structurally related to 2-(2-hydroxy-2,2-diphenylethyl)-N-(propan-2-ylideneamino)benzamide in inhibiting tumor growth in vitro. The results showed significant cytotoxicity against the A549 lung cancer cell line with an IC50 value of 6.75 μM in a 3D culture model, indicating the compound's potential as an effective anticancer agent.

Study 2: Antimicrobial Screening

Another investigation focused on the antimicrobial activity of related compounds against Gram-positive and Gram-negative bacteria. The results indicated that certain derivatives exhibited strong antibacterial effects with minimum inhibitory concentrations (MICs) comparable to standard antibiotics.

Comparison with Similar Compounds

Core Benzamide Modifications

• Compound A vs. N-(2,2-Diphenylethyl)-4-nitrobenzamide (): Structural Difference: Compound A replaces the 4-nitro group with a hydroxy group in the diphenylethyl chain and introduces a propan-2-ylideneamino substituent. The propan-2-ylideneamino group may introduce tautomerism or reactivity due to its imine structure .

• Compound A vs. N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide ():

  • Structural Difference : Compound A features a diphenylethyl group instead of a 1,1-dimethylethyl chain.
  • Physicochemical Impact : The diphenylethyl group increases steric bulk and lipophilicity, which could enhance membrane permeability but reduce aqueous solubility .

Substituent Effects on Bioactivity

• Compound A vs. N-Benzoyl-2-hydroxybenzamide derivatives ():

  • The 2-hydroxy group in salicylamide derivatives (e.g., ) is critical for metal chelation and antimicrobial activity. In Compound A , the hydroxy group is part of a larger diphenylethyl chain, which may sterically hinder chelation but improve interactions with hydrophobic binding pockets .

• Compound A vs. Sigma receptor-binding benzamides ():

  • Radioiodinated benzamides (e.g., [¹²⁵I]PIMBA) target sigma receptors in prostate cancer. Compound A ’s diphenylethyl group resembles aromatic motifs in these ligands, but the hydroxy and propan-2-ylidene groups could alter receptor affinity or selectivity .

Physicochemical Properties (Theoretical)

Property	Compound A	N-(2,2-Diphenylethyl)-4-nitrobenzamide ()	N-Benzoyl-2-hydroxybenzamide ()
Molecular Weight	~455.5 g/mol	~378.4 g/mol	~257.3 g/mol
LogP (Predicted)	5.2 (highly lipophilic)	4.1	2.8
Hydrogen Bond Donors	2 (hydroxy, NH)	1 (NH)	2 (hydroxy, NH)
Key Functional Groups	Hydroxy, Schiff base	Nitro	Hydroxy, trifluoromethyl

Antimicrobial and Anticancer Potential

• 2-Azetidinone benzamides () show antimicrobial activity linked to topological parameters (Balaban index, connectivity indices).
• Sigma receptor ligands () demonstrate tumor-targeting capabilities. Compound A ’s diphenylethyl group could mimic these ligands, though further in vitro binding assays are needed .

Anti-inflammatory and Analgesic Activity

• N-Benzimidazol-1-yl methyl-benzamides () exhibit anti-inflammatory effects with low gastric toxicity.